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Compound of Interest

Compound Name: 3,9-Dihydroxydecanoyl-CoA

Cat. No.: B15550046

A Note on 3,9-Dihydroxydecanoyl-CoA: Initial searches indicate that while 3,9-
Dihydroxydecanoyl-CoA is recognized as a coenzyme A derivative, detailed information
regarding its specific biological functions, metabolic pathways, and enzymatic interactions is
not extensively documented in readily available scientific literature.[1][2] It is plausible that this
molecule is a minor or yet-to-be-fully-characterized metabolite. This guide will, therefore, focus
on the well-established biological significance of the closely related and pivotal molecule, 3-
Hydroxydecanoyl-CoA, a key intermediate in fatty acid metabolism.

Core Biological Role of 3-Hydroxydecanoyl-CoA

3-Hydroxydecanoyl-CoA is a crucial intermediate in the mitochondrial beta-oxidation of fatty
acids.[3] This metabolic pathway is fundamental for energy production from fats, particularly
during periods of fasting or prolonged exercise.[4] The heart, for instance, primarily metabolizes
fats for energy, highlighting the importance of acyl-CoA metabolism in cardiac function.[3]

The metabolism of 3-Hydroxydecanoyl-CoA occurs in the mitochondrial matrix and involves a
series of enzymatic reactions that shorten the fatty acid chain by two carbons in each cycle,
ultimately producing acetyl-CoA, which then enters the citric acid cycle for ATP generation.[3][5]

Metabolic Pathway: Mitochondrial Beta-Oxidation

The processing of 3-Hydroxydecanoyl-CoA is a central part of the beta-oxidation spiral. The
pathway for a saturated fatty acid like decanoic acid, which leads to the formation and
subsequent processing of 3-Hydroxydecanoyl-CoA, is as follows:
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 Activation: Decanoic acid is first activated to Decanoyl-CoA in the cytoplasm.
e Mitochondrial Transport: Decanoyl-CoA is transported into the mitochondrial matrix.

o Dehydrogenation: Acyl-CoA dehydrogenase catalyzes the formation of a double bond
between the alpha and beta carbons of Decanoyl-CoA, yielding trans-A2-Enoyl-CoA.

o Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond, forming L-
3-Hydroxydecanoyl-CoA.[3]

o Dehydrogenation: L-3-Hydroxyacyl-CoA dehydrogenase (LCHAD) oxidizes the hydroxyl
group of L-3-Hydroxydecanoyl-CoA to a keto group, producing 3-Ketodecanoyl-CoA and
NADH.[3][6]

e Thiolysis: Thiolase cleaves 3-Ketodecanoyl-CoA, releasing a molecule of acetyl-CoA and an
acyl-CoA that is two carbons shorter (Octanoyl-CoA).[3] This shorter acyl-CoA then re-enters
the beta-oxidation spiral.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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